Cas no 2229454-55-9 (4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol)

• Product Name: 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol
• CAS No: 2229454-55-9
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6250052
• PubChem ID: 165698502
• Update Time: 2025-05-20

4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol
• 4-[1-(aminomethyl)-3,3-difluorocyclobutyl]benzene-1,3-diol
• 2229454-55-9
• EN300-1973190

• Inchi： 1S/C11H13F2NO2/c12-11(13)4-10(5-11,6-14)8-2-1-7(15)3-9(8)16/h1-3,15-16H,4-6,14H2
• InChI Key： AEGNKUDBWRAEKF-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2O)O)(CN)C1)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol

Comprehensive Overview of 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol (CAS No. 2229454-55-9): Properties, Applications, and Innovations

The compound 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol (CAS No. 2229454-55-9) is a fluorinated cyclobutyl derivative with a unique structural framework, combining an aminomethyl group and a difluorocyclobutyl moiety. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical applications. Its benzene-1,3-diol core further enhances its reactivity, enabling diverse functionalization pathways.

In recent years, fluorinated compounds like 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol have gained traction due to their potential in drug discovery. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity—key factors addressing modern challenges in small-molecule therapeutics. Researchers are exploring its role as a building block for kinase inhibitors or GPCR-targeted drugs, aligning with trends in precision medicine and personalized therapies.

The compound’s difluorocyclobutyl segment is particularly noteworthy. Cyclobutyl rings, especially fluorinated variants, are increasingly leveraged to modulate conformational rigidity and lipophilicity in drug design—a hot topic in medicinal chemistry forums. Users frequently search for "fluorinated cyclobutyl applications" or "aminomethyl benzene derivatives in drug development," reflecting growing curiosity about niche scaffolds.

Beyond pharmaceuticals, CAS No. 2229454-55-9 may find utility in advanced materials. Its benzene-1,3-diol group offers sites for polymerization or cross-linking, relevant to high-performance polymers and coatings. Sustainability-driven queries like "green chemistry fluorinated compounds" highlight demand for eco-friendly fluorochemicals, positioning this compound as a candidate for research in bio-based materials.

Synthetic accessibility is another focus area. Patent databases reveal optimized routes for analogous structures, often involving Pd-catalyzed couplings or reductive amination—techniques trending in organic synthesis communities. SEO-optimized terms such as "efficient synthesis of difluorocyclobutyl aromatics" or "aminomethylation strategies" correlate with these interests.

Analytical characterization of 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzene-1,3-diol typically employs NMR, HPLC, and mass spectrometry, with data often shared in open-access journals to support reproducibility—a priority in open science initiatives. Discussions on "spectral data interpretation for fluorinated aromatics" are common in academic circles.

In conclusion, CAS No. 2229454-55-9 represents a versatile scaffold bridging multiple disciplines. Its dual functionality—aminomethyl for derivatization and difluorocyclobutyl for steric tuning—resonates with contemporary needs in drug discovery and material innovation, ensuring its relevance in future scientific explorations.